Cas no 2092225-53-9 (1-(2-chloroethyl)-4-iodo-5-methyl-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 1-(2-chloroethyl)-4-iodo-5-methyl-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 2092225-53-9
• MF: C₇H₇ClF₃IN₂
• MW: 338.496563196182
• CID: 5721546
• PubChem ID: 121211563
• Update Time: 2025-06-08

1-(2-chloroethyl)-4-iodo-5-methyl-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• AKOS026721699
• 1-(2-chloroethyl)-4-iodo-5-methyl-3-(trifluoromethyl)-1H-pyrazole
• F2198-1781
• 1-(2-chloroethyl)-4-iodo-5-methyl-3-(trifluoromethyl)pyrazole
• 2092225-53-9
• 1H-Pyrazole, 1-(2-chloroethyl)-4-iodo-5-methyl-3-(trifluoromethyl)-

• Inchi： 1S/C7H7ClF3IN2/c1-4-5(12)6(7(9,10)11)13-14(4)3-2-8/h2-3H2,1H3
• InChI Key： QHMDLXKDOIKGML-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=NN(CCCl)C=1C

Computed Properties

• Exact Mass: 337.92946g/mol
• Monoisotopic Mass: 337.92946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.96±0.1 g/cm3(Predicted)
• Boiling Point: 297.7±40.0 °C(Predicted)
• pka: -2.37±0.10(Predicted)

Additional information on 1-(2-chloroethyl)-4-iodo-5-methyl-3-(trifluoromethyl)-1H-pyrazole

Introduction to 1-(2-chloroethyl)-4-iodo-5-methyl-3-(trifluoromethyl)-1H-pyrazole (CAS No. 2092225-53-9)

The compound 1-(2-chloroethyl)-4-iodo-5-methyl-3-(trifluoromethyl)-1H-pyrazole, identified by its CAS number 2092225-53-9, is a structurally complex heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including the presence of a pyrazole core substituted with various functional groups, make it a promising candidate for further exploration in therapeutic applications.

At the heart of this compound lies a pyrazole scaffold, which is a six-membered aromatic ring containing two nitrogen atoms. This core structure is highly versatile and is frequently utilized in the design of bioactive molecules due to its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. The substitution pattern of the pyrazole ring in 1-(2-chloroethyl)-4-iodo-5-methyl-3-(trifluoromethyl)-1H-pyrazole introduces additional layers of complexity and potential functionality.

The 2-chloroethyl group attached to the pyrazole ring introduces a reactive alkoxyalkyl moiety, which can participate in various chemical transformations, including nucleophilic substitution reactions. This feature makes the compound a valuable intermediate in synthetic chemistry, allowing for further derivatization to produce novel analogs with tailored properties. The iodo substituent at the 4-position adds another layer of reactivity, as iodine can be readily displaced by other nucleophiles, enabling the introduction of diverse functional groups at this position.

The presence of a methyl group at the 5-position and a trifluoromethyl group at the 3-position further enhances the electronic properties of the pyrazole ring. The trifluoromethyl group, in particular, is known for its ability to modulate metabolic stability and binding affinity, making it a common feature in many drug candidates. These substituents can influence the compound's solubility, lipophilicity, and overall pharmacokinetic profile, making them critical factors to consider in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with biological targets. Studies have suggested that the structural features of 1-(2-chloroethyl)-4-iodo-5-methyl-3-(trifluoromethyl)-1H-pyrazole may make it a suitable candidate for inhibiting certain kinases and enzymes involved in cancer progression. The combination of electron-withdrawing groups like the trifluoromethyl moiety and electron-donating groups like the chloroethyl substituent can create a balance that enhances binding affinity to biological targets.

In addition to its potential applications in oncology, this compound has also been explored for its antimicrobial properties. The unique substitution pattern on the pyrazole ring may disrupt essential bacterial pathways or interfere with cellular processes, leading to inhibitory effects on microbial growth. Preliminary studies have shown promising results in vitro, indicating that derivatives of this compound could serve as lead structures for developing novel antimicrobial agents.

The synthesis of 1-(2-chloroethyl)-4-iodo-5-methyl-3-(trifluoromethyl)-1H-pyrazole presents both challenges and opportunities for synthetic chemists. The presence of multiple reactive sites requires careful planning to ensure regioselectivity and high yields. Advanced synthetic techniques, such as cross-coupling reactions and transition-metal catalysis, have been employed to construct the desired framework efficiently. These methods not only improve synthetic efficiency but also open doors for exploring new synthetic pathways that could be applied to other related compounds.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 1-(2-chloroethyl)-4-iodo-5-methyl-3-(trifluoromethyl)-1H-pyrazole are likely to play a crucial role in drug discovery efforts. Their unique structural features and potential biological activities make them valuable tools for medicinal chemists seeking to develop innovative treatments for various diseases. The ongoing exploration of this compound and its derivatives will continue to contribute to our understanding of heterocyclic chemistry and its applications in medicine.